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Compound of Interest

Compound Name: Diclobutrazol

Cat. No.: B1581208 Get Quote

The safe and compliant disposal of diclobutrazol, a systemic fungicide, is critical for ensuring

laboratory safety and environmental protection. Due to its hazardous characteristics,

diclobutrazol waste is regulated and cannot be discarded through standard waste streams.

This guide provides detailed procedures for its proper disposal, adhering to safety protocols

and regulatory requirements.

Diclobutrazol is classified as harmful if swallowed and is recognized as very toxic to aquatic

life with long-lasting effects[1]. Therefore, strict adherence to disposal protocols is mandatory to

prevent harm to personnel and the environment. Chemical waste is broadly regulated by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA), which governs the management of hazardous materials from generation to final

disposal[2][3][4].

Immediate Safety and Handling
Before beginning any disposal-related activities, ensure all appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to, safety goggles with side shields,

chemical-resistant gloves, and impervious clothing[1]. All handling of diclobutrazol should be

performed in a well-ventilated area to avoid the inhalation of dust or aerosols[1].

Hazard and Regulatory Summary
The following table summarizes key hazard classifications and regulatory information for

diclobutrazol.
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Parameter Information

GHS Hazard Statements
H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.[1]

GHS Precautionary Statements

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product. P273: Avoid release to the

environment. P301 + P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwell. P391: Collect spillage. P501:

Dispose of contents/container to an approved

waste disposal plant.[1]

Primary Regulatory Body Environmental Protection Agency (EPA)[2][3]

Governing Regulation
Resource Conservation and Recovery Act

(RCRA)[2][4]

Disposal Restrictions
Prohibited from disposal in regular trash or via

sewer systems.[2][5][6]

Step-by-Step Disposal Protocol
The disposal of diclobutrazol must be managed through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste contractor.

Step 1: Waste Identification and Segregation
Identify Waste: Clearly identify all materials contaminated with diclobutrazol, including pure

substance, solutions, contaminated labware (e.g., pipettes, flasks), and contaminated PPE.

Segregate Waste: Collect diclobutrazol waste separately from other chemical waste

streams whenever possible, especially from incompatible materials like strong acids, alkalis,

or oxidizing agents[1].

Step 2: Containerization and Labeling
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Select an Appropriate Container: Store diclobutrazol waste in a chemically compatible,

leak-proof container with a secure, tight-fitting lid. Plastic containers are often preferred to

glass to minimize the risk of breakage[2].

Label the Container: The container must be labeled clearly as "Hazardous Waste."[2] The

label must include the following information:

Full chemical name: "Diclobutrazol" (avoid abbreviations or formulas)[2].

For mixtures, list each chemical component and its approximate concentration or

volume[2].

Accumulation start date (the date the first drop of waste was added).

The location of origin (e.g., building and room number)[2].

The name and contact information of the Principal Investigator or responsible

researcher[2].

Checkmarks indicating the appropriate hazard pictograms (e.g., harmful, environmental

hazard)[2].

Step 3: Storage of Hazardous Waste
Designated Storage Area: Store the sealed and labeled waste container in a designated,

secure satellite accumulation area within or near the laboratory.

Secondary Containment: It is best practice to place the waste container in secondary

containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.

Safe Conditions: Keep the container away from direct sunlight and sources of ignition[1].

Step 4: Arranging for Disposal
Contact EHS: Do not attempt to dispose of the waste yourself. Contact your institution's EHS

office to schedule a hazardous waste pickup[2].
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Complete Paperwork: You will likely need to submit a hazardous waste pickup request form,

either online or as a hard copy. This form typically requires a detailed inventory of the

container's contents[2].

Prepare for Pickup: Ensure the container is clean on the outside, properly sealed, and

accurately labeled before the scheduled pickup. Leaking or improperly labeled containers will

not be accepted for removal[2].

Step 5: Spill Management
In the event of a spill, immediate and appropriate action is necessary.

Small Spills: For small spills, absorb the material with an inert absorbent such as sand or

vermiculite. Place the contaminated absorbent material into a sealed container and manage

it as hazardous waste[7].

Large Spills: For large spills, evacuate the immediate area. Dike the spill using absorbent

materials to prevent it from spreading or entering drains[7]. Contact your EHS department or

emergency response team for cleanup assistance.

Environmental Protection: Prevent spilled material from entering drains, soil, or water

courses, as it is very toxic to aquatic life[1][7].

Disposal Workflow Diagram
The following diagram illustrates the procedural workflow for the proper disposal of

diclobutrazol waste in a laboratory setting.
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Caption: Workflow for the safe disposal of diclobutrazol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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